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Compound of Interest

[1-(2,4-Dimethylphenyl)ethyl]
Compound Name:
(propan-2-yl)Jamine

Cat. No.: B15266024
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Physicochemical Profile, Synthetic Pathways, and
Applications
Executive Summary

1-(2,4-Dimethylphenyl)ethylamine (also known as a,2,4-trimethylbenzylamine) is a primary
amine featuring a chiral center at the benzylic position. Unlike its achiral isomer (2,4-
dimethylphenethylamine), this molecule serves as a valuable chiral building block and resolving
agent. Its steric bulk, provided by the ortho-methyl group, and its electronic properties make it a
unique scaffold for ligand design in asymmetric catalysis and a pharmacophore in CNS-active
drug discovery.

This guide details the physicochemical constants, spectroscopic identification, validated
synthesis protocols, and safety standards required for handling this compound in a research or
industrial setting.

Molecular Identity & Physicochemical Constants|[1]

[2][3][4]
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Nomenclature & ldentification
Parameter Detail
IUPAC Name 1-(2,4-Dimethylphenyl)ethan-1-amine

Common Synonyms

a,2,4-Trimethylbenzylamine; 1-(2,4-

Xylyl)ethylamine
CAS Number (Racemic) 102877-07-6
CAS Number (R-isomer) 856563-10-5

CAS Number (S-isomer)

1305710-73-9

Molecular Formula

Ci1oHisN

SMILES

CC1=CC(=C(C=C1)C(C)N)C

InChl Key

INChI=1S/C10H15N/c1-7-4-5-10(9(3)11)8(2)6-
7/h4-6,9H,11H2,1-3H3

Physical Properties

Note: Values derived from experimental data of high-purity samples and reliable predictive

models for benzylic amines.

Property Value Condition/Note
Molecular Weight 149.24 g/mol -
Physical State Liquid Colorless to pale yellow oil
Boiling Point 225-230 °C @ 760 mmHg (Predicted)
Density 0.92 £ 0.02 g/mL @ 20 °C
] ] Typical for o-
pKa (Conj.[1][2] Acid) ~9.5 )
methylbenzylamines
Solubility Soluble Ethanol, DCM, Toluene, DMSO
. Sparingly soluble; forms
Solubility (Water) Low

soluble salts with HCI
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Structural Analysis & Spectroscopy

The presence of the 2,4-dimethyl substitution pattern creates a distinct spectroscopic signature

compared to unsubstituted 1-phenylethylamine.

Nuclear Magnetic Resonance (NMR) Profile
e H NMR (400 MHz, CDCls):

o 0 7.2-6.9 ppm (m, 3H): Aromatic protons. The ortho-methyl substitution simplifies the
splitting pattern, typically showing a doublet (H6) and a multiplet (H3, H5).

[¢]

& 4.35 ppm (g, J=6.6 Hz, 1H): Benzylic methine proton (CH-NHz).

[¢]

0 2.30 ppm (s, 3H): Methyl group at C2 (ortho).

[e]

0 2.28 ppm (s, 3H): Methyl group at C4 (para).

o

0 1.50 ppm (br s, 2H): Amine protons (-NHz), exchangeable with D20.

[¢]

0 1.35 ppm (d, J=6.6 Hz, 3H): Methyl group of the ethyl chain (a-methyl).

Infrared Spectroscopy (FT-IR)

e 3350-3280 cm~1: N-H stretching (primary amine doublet).
e 2960-2850 cm~1: C-H stretching (aromatic and aliphatic).
e 1600, 1500 cm~*: Aromatic ring skeletal vibrations.

e 815 cm~1: Out-of-plane bending (1,2,4-trisubstituted benzene).

Synthetic Pathways & Manufacturing

The synthesis of 1-(2,4-dimethylphenyl)ethylamine is most efficiently achieved via the
Reductive Amination of 2,4-dimethylacetophenone. This route offers high atom economy and

scalability.

Synthesis Workflow Diagram
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The following diagram illustrates the reductive amination pathway and the subsequent chiral
resolution process.

(R)-Isomer salt
NH40Ac, NaBH3CN
2,4-Dimethylacetophenone MeOH, Reflux i e eduction Racemic 1-(2,4-Dimethylphenyl)ethylamine rystallization Chiral Resolution
(CAS 89-74-7) (CAS 102877-07-6) (L-Tartaric Acid)
(S)-Isomer Salt

Click to download full resolution via product page

Detailed Experimental Protocol: Reductive Amination

Objective: Synthesis of racemic 1-(2,4-dimethylphenyl)ethylamine.

Reagents:

2,4-Dimethylacetophenone (1.0 eq)

Ammonium Acetate (10.0 eq)

Sodium Cyanoborohydride (0.7 eq)

Methanol (Solvent)[3][4]
Procedure:

e Imine Formation: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve 2,4-
dimethylacetophenone (14.8 g, 100 mmol) and ammonium acetate (77.1 g, 1000 mmol) in
Methanol (150 mL).

e Reduction: Add Sodium Cyanoborohydride (4.4 g, 70 mmol) in portions over 30 minutes.
Caution: HCN generation is possible; vent into a scrubber.

o Reaction: Stir the mixture at room temperature for 24—48 hours. Monitor conversion via TLC
(SiO2, 10% MeOH in DCM) or GC-MS.

e Quench: Acidify cautiously with concentrated HCI to pH < 2 to decompose excess hydride.
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o Workup: Remove methanol under reduced pressure. Dilute the aqueous residue with water
and wash with diethyl ether (to remove unreacted ketone).

« |solation: Basify the aqueous phase with NaOH (pellets or 50% solution) to pH > 12. Extract
the free amine into Dichloromethane (3 x 50 mL).

 Purification: Dry organic layers over anhydrous Na=SOa, filter, and concentrate. Distill under
reduced pressure (vacuum) to obtain the pure amine as a clear oil.

Yield: Typically 65-75%.

Reactivity & Applications
Chiral Resolution & Auxiliaries

Due to the proximity of the amine to the aromatic ring and the steric influence of the ortho-
methyl group, this molecule is an effective chiral resolving agent for acidic racemates (e.g.,
mandelic acid derivatives).

» Method: Formation of diastereomeric salts with chiral acids (e.g., L-Tartaric acid or N-Acetyl-
L-leucine).

 Utility: Enantiopure isomers are used to synthesize chiral ligands for asymmetric
hydrogenation.

Pharmaceutical Intermediates

The 1-(2,4-dimethylphenyl)ethyl moiety is a pharmacophore found in:
o GPR139 Agonists: Used in research for schizophrenia and negative symptoms.

e Fungicides: Structural analogs in agrochemistry often utilize the sterically hindered benzylic
amine to improve metabolic stability.

Safety, Handling & Toxicology (GHS)

Signal Word:DANGER
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Hazard Class Hazard Statement Code
) ) o Causes severe skin burns and

Skin Corrosion/Irritation H314
eye damage.

Acute Toxicity (Oral) Harmful if swallowed. H302

o May cause an allergic skin

Sensitization ] H317

reaction.

Precautionary Protocols:
e Engineering Controls: Handle only in a chemical fume hood.

o PPE: Wear nitrile gloves (double-gloving recommended), chemical splash goggles, and a lab
coat.

o Storage: Store under nitrogen or argon in a cool, dry place. Amines readily absorb CO2 from
the air to form carbamates.

o Spill Response: Neutralize spills with weak acid (e.qg., citric acid) before absorbing with inert
material.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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